Cas no 88399-12-6 (1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-)
88399-12-6 structure
Product Name:1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-
CAS No:88399-12-6
MF:C7H9N3O4S
MW:231.229059934616
CID:634185
PubChem ID:15136927
Update Time:2025-04-19
1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-
- 5-methoxy-1,3-dimethyl-N-(oxomethylidene)pyrazole-4-sulfonamide
- DTXSID60568838
- JRBNVEMFSDBDSW-UHFFFAOYSA-N
- SCHEMBL9196596
- 1,3-dimethyl-5-methoxypyrazole-4-sulfonyl isocyanate
- 5-Methoxy-1,3-dimethyl-1H-pyrazole-4-sulfonyl isocyanate
- 88399-12-6
-
- Inchi: 1S/C7H9N3O4S/c1-5-6(15(12,13)8-4-11)7(14-3)10(2)9-5/h1-3H3
- InChI Key: JRBNVEMFSDBDSW-UHFFFAOYSA-N
- SMILES: S(C1C(C)=NN(C)C=1OC)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 231.03137695g/mol
- Monoisotopic Mass: 231.03137695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 99Ų
1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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